A rapid and sensitive spectrophotometric procedure for the determination of diphenhydramine and related ethers

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9750000563

Abstract

An oxidative procedure for the determination of diphenhydramine and related ethers is described. Its high sensitivity is a consequence of the oxidation of the drug to new products that exhibit high absorption in the ultraviolet region of the spectrum. The developed method is discussed with respect to precision, specificity, sensitivity and applicability to drug determination in biological samples.

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